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Abstract

2-Chloro-N-ethylacetamide (CAS No. 105-35-1) is a versatile chemical intermediate with
significant applications in organic synthesis, particularly within the pharmaceutical, pesticide,
and dye industries.[1] A thorough understanding of its fundamental physicochemical properties,
such as melting and boiling points, is paramount for its effective and safe utilization in research
and development. This technical guide provides a comprehensive overview of the reported
thermal properties of 2-Chloro-N-ethylacetamide, addresses the discrepancies found in
existing literature, and offers detailed, field-proven methodologies for their precise experimental
determination. By grounding our discussion in established scientific principles and safety
protocols, this document aims to equip researchers with the necessary knowledge to handle
and characterize this important compound with confidence and accuracy.

Introduction to 2-Chloro-N-ethylacetamide

2-Chloro-N-ethylacetamide, with the chemical formula C4H8CINO and a molecular weight of
121.57 g/mol , is a member of the haloacetamide class of compounds.[2][3] Its structure,
featuring an electrophilic chlorinated carbon and an amide functional group, makes it a
valuable reagent for various chemical transformations. It is often employed as an intermediate
in the synthesis of more complex molecules, including active pharmaceutical ingredients.[1]
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The physical state of 2-Chloro-N-ethylacetamide has been reported as both a colorless or
yellowish liquid and a solid, suggesting that its melting point is near ambient temperature.[1][3]
This ambiguity, coupled with conflicting literature values for its melting and boiling points,
necessitates a critical evaluation of available data and a standardized approach to its
experimental characterization.

Reported Thermal Properties: A Critical Evaluation

A review of publicly available data reveals significant discrepancies in the reported melting and
boiling points of 2-Chloro-N-ethylacetamide. This section collates these values and discusses
the potential sources of variation.

Melting Point

The reported melting points for 2-Chloro-N-ethylacetamide show a wide variance, which is
unusual for a small molecule.

Melting Point (°C) Source Notes

] Solvent of crystallization
129 ChemBK][1], ChemicalBook[4] N
specified as benzene.

-25 ChemBK][1] No further details provided.

The significant difference between these values suggests that they may refer to different
polymorphic forms of the compound or that one of the values may be erroneous. The value of
129 °C, with a specified solvent, may indicate the melting point of a purified, crystalline solid.[1]
[4] Conversely, the -25 °C value could represent the freezing point of the liquid form, potentially
containing impurities.[1] The presence of impurities is known to depress and broaden the
melting point range.[5][6]

Boiling Point

Similarly, the reported boiling points for 2-Chloro-N-ethylacetamide vary considerably, which
can be largely attributed to the different pressures at which the measurements were taken.
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Boiling Point (°C) Pressure Source

96 13 Torr ChemBK[1]
217-220 Not Specified ChemBK[1]
103-105 (376-378 K) Reduced Pressure NIST WebBook][7]

It is a fundamental principle that the boiling point of a liquid is dependent on the ambient
pressure.[8][9] Therefore, it is crucial to report the pressure at which a boiling point is
determined. The value of 217-220 °C likely represents the boiling point at or near atmospheric
pressure, while the other values were explicitly measured under reduced pressure.

Experimental Determination of Melting and Boiling
Points

Given the inconsistencies in the literature, experimental verification of the melting and boiling
points of 2-Chloro-N-ethylacetamide is highly recommended. The following section provides
detailed, best-practice protocols for these determinations.

Safety Precautions

2-Chloro-N-ethylacetamide is classified as a hazardous substance. It is toxic if swallowed and
can cause severe skin burns and eye damage.[2][10] Appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be
worn at all times.[1][11] All handling and experimental procedures should be conducted in a
well-ventilated chemical fume hood.[10][12]

Melting Point Determination: Capillary Method

The capillary method is a common and reliable technique for determining the melting point of a
solid organic compound.[13][14]

Protocol:

e Sample Preparation:
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o Ensure the 2-Chloro-N-ethylacetamide sample is pure and dry. If necessary, recrystallize
the compound from a suitable solvent, such as benzene, as suggested by the literature.[1]

[4]
o Finely powder a small amount of the crystalline sample.

o Pack the powdered sample into a capillary tube to a height of 1-2 mm.[5][14]

e Apparatus Setup:
o Use a calibrated melting point apparatus with a heating block or an oil bath (Thiele tube).
o Insert the capillary tube into the apparatus.
o Place a calibrated thermometer in the apparatus to monitor the temperature.

e Measurement:

o Heat the apparatus rapidly to a temperature approximately 15-20 °C below the expected
melting point.

o Then, reduce the heating rate to 1-2 °C per minute to ensure thermal equilibrium.[6]

o Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting).
This range is the melting point.

o A pure compound should exhibit a sharp melting range of 0.5-1.0 °C.[5]

Diagram of Melting Point Determination Workflow

Sample Preparation Measurement

Click to download full resolution via product page
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination: Microscale Method

For determining the boiling point, especially when only a small amount of the substance is
available, the microscale method using a Thiele tube is efficient and accurate.[15]

Protocol:
e Sample Preparation:

o Place a few milliliters of liquid 2-Chloro-N-ethylacetamide into a small test tube or boiling
tube.[8]

e Apparatus Setup:
o Attach the boiling tube to a calibrated thermometer.

o Invert a sealed-end capillary tube and place it inside the boiling tube with the open end
downwards.[15]

o Immerse the assembly in a Thiele tube containing a high-boiling point oil (e.g., mineral olil
or silicone oil).

e Measurement:
o Gently heat the arm of the Thiele tube.[15]

o As the temperature rises, air trapped in the capillary tube will expand and exit as a slow
stream of bubbles.

o Continue heating until a continuous and rapid stream of bubbles emerges from the
capillary tube. This indicates that the vapor pressure of the liquid has overcome the
atmospheric pressure.

o Remove the heat and allow the apparatus to cool slowly.
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o The boiling point is the temperature at which the stream of bubbles ceases, and the liquid
just begins to be drawn back into the capillary tube.[15]

o Record the atmospheric pressure at the time of the experiment, as this will affect the
boiling point.

Diagram of Boiling Point Determination Workflow

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Conclusion

The accurate determination of the melting and boiling points of 2-Chloro-N-ethylacetamide is
essential for its proper handling, purification, and use in synthetic applications. The
discrepancies in the existing literature highlight the importance of careful experimental work
and thorough reporting of conditions. By following the detailed protocols outlined in this guide,
researchers can obtain reliable and reproducible data, contributing to a more accurate and
complete understanding of this valuable chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Chloro-N-ethylacetamide melting point and boiling
point]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093383#2-chloro-n-ethylacetamide-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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